Cas no 942589-75-5 (2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]oxazol-5-amine)

• Product Name: 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]oxazol-5-amine
• CAS No: 942589-75-5
• MF: C₁₉H₂₁BN₂O₃
• MW: 336.192644834518
• CID: 2112573
• Update Time: 2023-08-04

2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-5-Benzoxazolamine
• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]oxazol-5-amine

• Inchi： 1S/C19H21BN2O3/c1-18(2)19(3,4)25-20(24-18)13-7-5-12(6-8-13)17-22-15-11-14(21)9-10-16(15)23-17/h5-11H,21H2,1-4H3
• InChI Key： CUMCALQURDETOV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3=NC4C=C(C=CC=4O3)N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 477
• Topological Polar Surface Area: 70.5